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Executive Summary

D-Fructose-1-13C (CAS: 108311-21-3) is a critical stable isotope tracer used primarily in
metabolic flux analysis (MFA) and biomolecular NMR to elucidate hepatic fructolysis and
lipogenesis pathways.[1][2][3][4] Unlike uniformly labeled analogs, the C1-specific label allows
researchers to distinguish between oxidative and non-oxidative pentose phosphate pathways
and track specific carbon fates into triose phosphates.

This guide provides a technical breakdown of commercial availability, supplier selection logic
based on experimental grade, and a mandatory quality control (QC) protocol to ensure data
integrity in high-sensitivity assays.

Part 1: Technical Specifications & Criticality

Before selecting a supplier, the compound must be defined by its analytical requirements. In
metabolic tracing, "purity" is a dual metric: Chemical Purity (absence of contaminants) and
Isotopic Enrichment (percentage of 13C at the C1 position).
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Parameter Specification Scientific Rationale

Specific to the 1-13C
isotopomer.[1][2][3][5] Do not

CAS Number 108311-21-3 confuse with Unlabeled (57-
48-7) or Uniformly Labeled (U-
13C6).[1]

Lower enrichment (<98%)
introduces "isotopologue

Isotopic Enrichment =99 atom % 13C noise" in Mass Spectrometry
(M+0 vs M+1 overlap),

complicating flux calculations.

Impurities (e.g., glucose,
solvent residues) can

Chemical Purity > 99% (HPLC) competitively inhibit
Fructokinase (KHK) or skew
NMR baselines.

The molecular weight shifts
from ~180.16 to ~181.15.

Mass Shift M+1 (+1.003 Da) ] ]
Essential for setting MS/MS
transition windows.
Yellowing indicates
] ] hygroscopic degradation or
Appearance White Crystalline Powder

Maillard reaction products (if

stored improperly).

Part 2: Market Landscape & Supplier Analysis

The market is segmented into Primary Manufacturers (who synthesize the isotope) and
Distributors (who repackage). For critical drug development or GLP studies, sourcing from
primary manufacturers or certified distributors with transparent CoAs (Certificates of Analysis)
is mandatory.
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Tier 1: Primary Research Grade (High
Volume/Fluxomics)

Best for: Metabolic Flux Analysis, Animal Studies, Hyperpolarized MRI development.
e Sigma-Aldrich (Merck)[1]

o Catalog: 415553[3][6][7]

o Specs: 99 atom % 13C, 299% HPLC.

o Notes: Reliable batch-to-batch consistency. Often available in stock (250mg - 19).[1] Their
packaging typically includes a septum cap, useful for anaerobic reconstitution.

o Price Point: Moderate (~$150/250mg).

o Cambridge Isotope Laboratories (CIL)[1][5]

[¢]

Catalog: CLM-1201-1

o

Specs: 99% Enrichment.

o

Notes: The "Gold Standard" for NMR applications. CIL often provides more detailed NMR
spectra in their QC documentation, which is critical if the fructose is used as an internal
NMR standard.

o

Price Point: Premium.

Tier 2: Specialty & Custom Synthesis

Best for: Complex multi-labeling (e.g., 1-13C, 6,6-d2) or bulk GMP orders.[1]
e Omicron Biochemicals[1][4][8]
o Catalog: FRU-001

o Specialty: Omicron specializes exclusively in stable isotope-labeled carbohydrates. They
are the preferred vendor if you require custom isotopomers (e.g., D-Fructose-2-13C) to
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pair with 1-13C for dual-tracer studies.[1]

o Notes: Lead times can be longer, but technical support is scientist-to-scientist.[1]

Tier 3: Screening Grade (Small Aliquots)

Best for: In vitro enzyme assays, Reference standards.
e MedChemExpress (MCE)[1]
o Catalog: HY-N0343S1

o Notes: Sold in very small aliquots (e.g., 5mg, 10mg). Useful only if you need a reference
standard for a mass spec library and do not need to run a full metabolic study.

o Warning: Cost-per-milligram is significantly higher than Tier 1.[1]

Part 3: Procurement & QC Workflow

Trusting a label is insufficient for high-stakes research. The following workflow ensures the
reagent does not compromise your data.

Decision Logic: Supplier Selection

Sigma-Aldrich (415553)

Standard Balanced Cost/Vol
Bulk/Custom Omicron Bio
etabo A 3 d -
Custom/Bulk

. Preferred CIL (CLM-1201)
Define Applicatio Biomolecula R L - g
High Spectral Purity

Low Cost Entry p.| MedChemExpress

MS Reference Standard Small Aliquot (<10mg)

Click to download full resolution via product page
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Figure 1: Decision matrix for sourcing D-Fructose-1-13C based on experimental scale and
sensitivity.

Receipt & Validation Protocol

Upon receipt, execute this Self-Validating Protocol before introducing the isotope into biological

systems.

» Visual Inspection: Ensure powder is free-flowing and white. Clumping indicates moisture
ingress (hydrolysis risk).

o Solubility Check: Dissolve 1 mg in 1 mL ddH20. Solution must be clear and colorless.

Turbidity suggests polymer contamination.
* |sotopic Purity Verification (Mass Spec):
o Method: Direct infusion ESI-MS (Negative Mode).[1]
o Expectation: Dominant peak at m/z 180.05 ([M-H]- for 13C1).[1]
o Criteria: The ratio of m/z 179 (unlabeled) to m/z 180 should be < 1%.

o Note: If m/z 179 is >1%, the enrichment is compromised, and flux calculations will
underestimate metabolic rates.

Part 4: Application Context - The Metabolic Fate[1]

Understanding where the 13C label ends up is crucial for experimental design. In the liver,
Fructose-1-13C enters the fructolysis pathway via Fructokinase (KHK).[1]

Pathway Tracing Logic
e Phosphorylation: Fructose-1-13C

Fructose-1-Phosphate (F1P) [Label at C1].[1]

o Cleavage (Aldolase B): F1P splits into:
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o Dihydroxyacetone phosphate (DHAP): Derived from C1-C3.[1] Contains the 13C label at
C1.

o Glyceraldehyde: Derived from C4-C6. Unlabeled.

o Downstream: The labeled DHAP enters glycolysis/gluconeogenesis.

D-Fructose-1-13C
(Extracellular)

etohexokinase (KHK)

Fructose-1-Phosphate
(1-13C Labeled)

Aldolase B Aldolase B
(Cleavage C1-C3) \Cleavage C4-C6)

DHAP Glyceraldehyde
(1-13C Labeled) (Unlabeled)

Pyruvate
(13C Labeled)

Click to download full resolution via product page

Figure 2: Metabolic fate of the C1 label. Note that only the DHAP arm inherits the 13C label,
creating a specific labeling pattern in downstream pyruvate/lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1368660?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

